2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide

• IUPAC Name: 2,5-dihydroxy-N-[(E)-(2-methylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H14N2O3/c1-10-4-2-3-5-11(10)9-16-17-15(20)13-8-12(18)6-7-14(13)19/h2-9,18-19H,1H3,(H,17,20)/b16-9+
• InChI Key: CTWQBHVUCFXGKD-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=CC=C1C=NNC(=O)C2=C(C=CC(=C2)O)O
• Isomeric SMILES: CC1=CC=CC=C1/C=N/NC(=O)C2=C(C=CC(=C2)O)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide, also known as BH or benzohydrazide, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BH is a hydrazide derivative of salicylaldehyde, and its synthesis method involves the condensation of salicylaldehyde with 2-methylbenzohydrazide in the presence of a base catalyst.

Mechanism of Action

The mechanism of action of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide is not fully understood, but it is thought to involve the formation of complexes with metal ions and other molecules. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to exhibit antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and physiological effects:
2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties in vitro and in vivo. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in macrophages and other immune cells. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has also been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), markers of oxidative stress. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and colon cancer cells.

Advantages and Limitations for Lab Experiments

2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has several advantages for use in lab experiments, including its low toxicity, high stability, and ease of synthesis. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide can form complexes with metal ions and other molecules, making it a versatile molecule for drug delivery and other applications. However, 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has some limitations, including its limited solubility in water and its potential to form byproducts during synthesis.

Future Directions

There are several future directions for research on 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide, including:
1. Further investigation of the mechanism of action of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide, particularly its interactions with metal ions and other molecules.
2. Development of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide-based drug delivery systems for targeted drug delivery.
3. Investigation of the potential use of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide as a plant growth regulator and pesticide.
4. Synthesis of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide derivatives with improved solubility and other properties.
5. Investigation of the potential use of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide as a corrosion inhibitor and as a precursor for the synthesis of metal-organic frameworks.
In conclusion, 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, and has potential for use in drug delivery, agriculture, and materials science. Further research is needed to fully understand the mechanism of action of 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide and to develop 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide-based applications.

Scientific Research Applications

2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has also been studied for its potential use as a drug delivery system, as it can form complexes with metal ions and other molecules. In agriculture, 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been studied for its potential use as a plant growth regulator and pesticide. In materials science, 2,5-dihydroxy-N'-(2-methylbenzylidene)benzohydrazide has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of metal-organic frameworks.